Cas no 26120-89-8 (2,4,5-trichlorobenzene-1-sulfonyl fluoride)

2,4,5-trichlorobenzene-1-sulfonyl fluoride structure
26120-89-8 structure
Product Name:2,4,5-trichlorobenzene-1-sulfonyl fluoride
CAS No:26120-89-8
MF:C6H2Cl3FO2S
MW:263.501281261444
CID:3037099
PubChem ID:20511726
Update Time:2025-04-21

2,4,5-trichlorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 2,4,5-trichlorobenzenesulfonyl fluoride
    • 2,4,5-Trichlor-benzolsulfofluorid-(1); 2,4,5-Trichlor-benzolsulfofluorid
    • 2,4,5-trichlorobenzene-1-sulfonyl fluoride
    • Inchi: 1S/C6H2Cl3FO2S/c7-3-1-5(9)6(2-4(3)8)13(10,11)12/h1-2H
    • InChI Key: ZIBJZUAQAYUYHE-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1S(=O)(=O)F)Cl)Cl

Computed Properties

  • Exact Mass: 261.88300
  • Monoisotopic Mass: 261.882512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 42.52000
  • LogP: 4.38580

2,4,5-trichlorobenzene-1-sulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1584185-0.1g
2,4,5-trichlorobenzene-1-sulfonyl fluoride
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$187.0 2023-05-23
Enamine
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$204.0 2023-05-23
Enamine
EN300-1584185-1.0g
2,4,5-trichlorobenzene-1-sulfonyl fluoride
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1g
$212.0 2023-05-23
Enamine
EN300-1584185-2.5g
2,4,5-trichlorobenzene-1-sulfonyl fluoride
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$418.0 2023-05-23
Enamine
EN300-1584185-5.0g
2,4,5-trichlorobenzene-1-sulfonyl fluoride
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5g
$618.0 2023-05-23
Enamine
EN300-1584185-10.0g
2,4,5-trichlorobenzene-1-sulfonyl fluoride
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$917.0 2023-05-23
Enamine
EN300-1584185-50mg
2,4,5-trichlorobenzene-1-sulfonyl fluoride
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$359.0 2023-09-24
Enamine
EN300-1584185-100mg
2,4,5-trichlorobenzene-1-sulfonyl fluoride
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$376.0 2023-09-24
Enamine
EN300-1584185-250mg
2,4,5-trichlorobenzene-1-sulfonyl fluoride
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